Cas no 1226454-60-9 (4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide)

• Product Name: 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide
• CAS No: 1226454-60-9
• MF: C₁₉H₁₇F₂NO₃
• MW: 345.339992284775
• CID: 6293875
• PubChem ID: 49677352
• Update Time: 2025-05-20

4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide
• 4-(2-cyclopropyl-2-oxoethoxy)-N-[(2,4-difluorophenyl)methyl]benzamide
• AKOS024527020
• F5882-5673
• SR-01000926073-1
• 1226454-60-9
• 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorobenzyl)benzamide
• VU0527656-1
• SR-01000926073

• Inchi： 1S/C19H17F2NO3/c20-15-6-3-14(17(21)9-15)10-22-19(24)13-4-7-16(8-5-13)25-11-18(23)12-1-2-12/h3-9,12H,1-2,10-11H2,(H,22,24)
• InChI Key： QKZFIMZYYDPIPD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C1C=CC(=CC=1)OCC(C1CC1)=O)=O)F

Computed Properties

• Exact Mass: 345.11764973g/mol
• Monoisotopic Mass: 345.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide

Research Brief on 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide (CAS: 1226454-60-9)

4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide (CAS: 1226454-60-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug discovery and development. The presence of the cyclopropyl and difluorophenyl moieties suggests possible interactions with specific biological targets, making it a promising candidate for further study.

Recent studies have focused on elucidating the pharmacological profile of 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide. Preliminary in vitro assays indicate that this compound exhibits moderate to high affinity for certain enzyme systems, including kinases and G-protein-coupled receptors (GPCRs). These findings are supported by molecular docking simulations, which highlight the compound's ability to bind to key active sites, potentially modulating enzymatic activity. Such interactions could be leveraged for the development of new therapeutic agents targeting diseases such as cancer, inflammatory disorders, and neurological conditions.

The synthesis of 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide has been optimized to improve yield and purity, as reported in recent patent filings. Key steps involve the coupling of 2-cyclopropyl-2-oxoethanol with 4-(bromomethyl)-N-(2,4-difluorophenyl)benzamide under mild conditions, followed by purification via column chromatography. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structural integrity and purity, ensuring its suitability for further biological evaluation.

In vivo studies have provided preliminary evidence of the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies suggest that 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide exhibits favorable bioavailability and a half-life conducive to once-daily dosing. However, further optimization may be required to address potential issues related to metabolic stability and off-target effects. Ongoing research aims to refine the compound's pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential.

The safety and toxicological profile of 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide has also been a focus of recent investigations. Acute and subchronic toxicity studies in animal models have demonstrated a generally favorable safety profile, with no significant adverse effects observed at therapeutic doses. Nonetheless, comprehensive toxicological assessments, including genotoxicity and carcinogenicity studies, are warranted to ensure the compound's suitability for clinical development. These studies will be critical in determining the compound's risk-benefit ratio and guiding its progression through the drug development pipeline.

In conclusion, 4-(2-cyclopropyl-2-oxoethoxy)-N-(2,4-difluorophenyl)methylbenzamide (CAS: 1226454-60-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and advancing it through preclinical and clinical development. The insights gained from these efforts could pave the way for the discovery of novel therapeutics addressing unmet medical needs.